2-Phenoxy-3-phenyl-5-(trifluoromethyl)pyridine

• IUPAC Name: 2-phenoxy-3-phenyl-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C18H12F3NO/c19-18(20,21)14-11-16(13-7-3-1-4-8-13)17(22-12-14)23-15-9-5-2-6-10-15/h1-12H
• InChI Key: PEBABBVTIPOIPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=CC(=C2)C(F)(F)F)OC3=CC=CC=C3
• Molecular Formula: C18H12F3NO
• Molecular Weight: 315.3 g/mol

Description

“2-Phenoxy-3-phenyl-5-(trifluoromethyl)pyridine” is a compound with the molecular formula C12H8F3NO. It is a derivative of trifluoromethylpyridine (TFMP), a key structural motif in active agrochemical and pharmaceutical ingredients. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives, such as “2-Phenoxy-3-phenyl-5-(trifluoromethyl)pyridine”, is generally achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of “2-Phenoxy-3-phenyl-5-(trifluoromethyl)pyridine” includes three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine. The presence of a fluorine atom and a pyridine in its structure are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Agrochemical Applications

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Pharmaceutical Applications

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Veterinary Applications

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Synthesis of Fluazinam

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Herbicide Intermediate

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Palladium-Catalyzed Monoalkoxycarbonylation

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These are just a few of the many potential applications of 2-Phenoxy-3-phenyl-5-(trifluoromethyl)pyridine. .

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, it is expected that many novel applications of TFMP derivatives, such as “2-Phenoxy-3-phenyl-5-(trifluoromethyl)pyridine”, will be discovered in the future.

Mechanism of Action

Target of Action

Trifluoromethylpyridine (tfmp) derivatives, a group to which this compound belongs, are known to have a wide range of targets due to the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety .

Mode of Action

Tfmp derivatives are known to interact with their targets in a variety of ways, often enhancing the biological activity of the compounds .

Biochemical Pathways

It’s known that tfmp derivatives can influence a variety of biochemical pathways due to their broad range of targets .

Pharmacokinetics

The presence of the trifluoromethyl group in similar compounds has been associated with improved pharmacokinetic properties .

Result of Action

Tfmp derivatives are known to exhibit a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Phenoxy-3-phenyl-5-(trifluoromethyl)pyridine. The presence of the trifluoromethyl group in similar compounds has been associated with improved environmental stability .